2-[(4-Fluorophenyl)(hydroxy)methylene]malononitrile

• Molecular Formula: C10H5FN2O
• Molecular Weight: 188.16 g/mol
• IUPAC Name: 2-[(4-fluorophenyl)-hydroxymethylidene]propanedinitrile
• InChI: InChI=1S/C10H5FN2O/c11-9-3-1-7(2-4-9)10(14)8(5-12)6-13/h1-4,14H
• InChI Key: MKOBWHKTDBNHTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=C(C#N)C#N)O)F

Description

2-[(4-Fluorophenyl)(hydroxy)methylene]malononitrile is a useful research compound. Its molecular formula is C10H5FN2O and its molecular weight is 188.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of malononitrile (30 mmol) and triethylamine (36 mmol) in THF/toluene (40 mL, 1:1) at 0° C. was slowly added 4-fluorobenzoyl chloride (30 mmol). The resulting reaction mixture was stirred at room temperature for 2 hours. After concentration under reduced pressure, the crude residue was purified by flash chromatography on silica, the mobile phase being a mixture of methanol and dichloromethane (in a ratio of 1:30), yielding the pure title compound (5.2 g, 93%) as a yellowish oil. MS (m/z) 189.2 [M+H]+ (100%). δH (300 MHz, CDCl3, 25° C.) 10.61 (br s, 1H), 7.80 (dd, J 8.7, 5.4 Hz, 2H), 7.06 (t, J 8.7 Hz, 2H).